2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophene-3-ol

• IUPAC Name: 2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophen-3-ol
• InChI: InChI=1S/C14H10N2O2S/c17-10-7-5-9(6-8-10)15-16-14-13(18)11-3-1-2-4-12(11)19-14/h1-8,17-18H
• InChI Key: OKTIUDSGUPIUKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)N=NC3=CC=C(C=C3)O)O
• Molecular Formula: C14H10N2O2S
• Molecular Weight: 270.31 g/mol

Description

2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophene-3-ol, also known as 4-HO-DBT, is a synthetic compound that belongs to the family of benzothiophene derivatives. It is a potent and selective agonist of the serotonin 5-HT2A receptor and has been used as a research chemical in scientific studies.

Mechanism of Action

The mechanism of action of 2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophene-3-ol involves its binding to the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of this receptor leads to the activation of downstream signaling pathways that are involved in various physiological processes such as mood regulation, perception, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophene-3-ol are mainly mediated by its interaction with the serotonin 5-HT2A receptor. It has been shown to induce hallucinogenic effects in animal models, including altered perception, thought, and mood. Additionally, it has been reported to have anxiolytic and antidepressant-like effects in some studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophene-3-ol in lab experiments is its high selectivity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the receptor's function. However, its hallucinogenic effects can complicate the interpretation of results, and its use in animal models may raise ethical concerns.

Future Directions

There are several future directions for research on 2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophene-3-ol. One area of interest is the development of new compounds based on its structure that may have improved pharmacological properties. Another area of research is the investigation of its potential therapeutic uses, particularly in the treatment of mood disorders such as depression and anxiety. Additionally, further studies are needed to elucidate its mechanism of action and its effects on other physiological processes beyond the serotonin system.

Synthesis Methods

The synthesis of 2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophene-3-ol involves the reaction of 2-aminothiophenol and 4-hydroxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-[(4-hydroxyphenyl)diazenyl]-1-benzothiophene-3-ol has been widely used in scientific research as a tool to study the serotonin 5-HT2A receptor and its role in various physiological and pathological processes. It has been shown to have a high affinity for the receptor and can induce hallucinogenic effects in animal models.